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Compound of Interest

Compound Name: 1-(4-Methoxyphenyl)thiourea

Cat. No.: B188629

This document provides a detailed overview of the fundamental physicochemical properties of
1-(4-Methoxyphenyl)thiourea, a compound of interest in various research and development
applications. The information is tailored for researchers, scientists, and professionals in the
field of drug development.

Physicochemical Data Summary

The core molecular properties of 1-(4-Methoxyphenyl)thiourea have been determined and
are summarized in the table below for clear reference and comparison.

Property Value
Molecular Formula C8H10N20S[1]
Molecular Weight 182.24 g/mol [1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Caption: Molecular properties of 1-(4-Methoxyphenyl)thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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